Cas no 99-24-1 (Methyl gallate)

• Product name: Methyl gallate
• CAS No: 99-24-1
• MF: C₈H₈O₅
• MW: 184.146122932434
• MDL: MFCD00002194
• CID: 35007
• PubChem ID: 87570244

Methyl gallate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4,5-trihydroxybenzoate
• Methyl Gallate
• Methyl Gallate(Methyl 3,4,5-Trihydroxybenzoate )
• METHYLGALLATE(RG)
• 3,4,5-Trihydroxybenzoic acid Methyl ester
• Gallic Acid Methyl Ester
• [ "" ]
• Methylgallate
• Benzoic acid, 3,4,5-trihydroxy-, methyl ester
• Gallic acid, methyl ester
• methyl galloate
• GALLINCIN
• 3,4,5-Trihydroxybenzoic acid methyl ester
• 3,4,5-Trihydroxy-benzoic acid methyl ester
• FBSFWRHWHYMIOG-UHFFFAOYSA-N
• 623D3XG80C
• NSC363001
• C7H6O5
• Methyl gallate;
• methyl-
• Methyl gallate,98%
• Methyl gallate

• MDL： MFCD00002194
• Inchi： 1S/C8H8O5/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,9-11H,1H3
• InChI Key： FBSFWRHWHYMIOG-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])O[H])O[H]
• BRN： 2113180

Computed Properties

• Exact Mass: 184.037173g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.037173g/mol
• Monoisotopic Mass: 184.037173g/mol
• Topological Polar Surface Area: 87Ų
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 14
• Molecular Weight: 184.15

Experimental Properties

• Color/Form: Powder
• Density: 1.3840 (rough estimate)
• Melting Point: 199.0 to 205.0 deg-C
• Boiling Point: 450.1°C at 760 mmHg
• Refractive Index: 1.5690 (estimate)
• Solubility: ethanol: 50 mg/mL, clear
• Water Partition Coefficient: Soluble in hot water
• PSA: 86.99000
• LogP: 0.59000
• Sensitiveness: Sensitive to humidity
• Merck: 4345
• Solubility: Soluble in hot water, ethanol, ether.

Methyl gallate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36/37
• RTECS：LW8000000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22; R36/37/38; R43
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Methyl gallate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl gallate

Methyl gallate: A Comprehensive Overview of Its Chemistry, Applications, and Recent Research Developments

Methyl gallate, a derivative of gallic acid, is a compound with the chemical formula C₇H₆O₅ and a CAS number of 99-24-1. This naturally occurring polyphenol has garnered significant attention in the field of chemico-pharmaceutical research due to its diverse biological activities and potential applications in medicine and industry. The compound is primarily found in various plant sources, including fruits, nuts, and seeds, making it a readily available and sustainable candidate for further exploration.

The structural properties of methyl gallate contribute to its unique chemical behavior. It features a galloyl group attached to a methyl ester, which imparts both hydrophilic and lipophilic characteristics. This dual nature allows it to interact effectively with various biological systems, making it a versatile molecule in drug design and development. The presence of multiple hydroxyl groups also enhances its reactivity, enabling participation in numerous chemical reactions such as esterification, oxidation, and reduction.

In recent years, methyl gallate has been extensively studied for its potential health benefits. Research has highlighted its antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Oxidative stress is implicated in various chronic diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. Consequently, methyl gallate has been explored as a potential therapeutic agent in these areas.

One of the most compelling aspects of methyl gallate is its role in anti-inflammatory processes. Studies have demonstrated that it can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By suppressing their activity, methyl gallate may help alleviate symptoms associated with inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial properties of methyl gallate have also been extensively investigated. Research indicates that it can exhibit inhibitory effects against a broad spectrum of microorganisms, including bacteria, fungi, and viruses. This broad-spectrum activity makes it a promising candidate for developing novel antimicrobial agents. Furthermore, its natural origin suggests that it may be less likely to induce resistance compared to synthetic antibiotics.

In the realm of chemico-pharmaceutical applications, methyl gallate has been explored for its potential role in cancer prevention and treatment. Preclinical studies have shown that it can induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to disrupt mitochondrial function and activate stress signaling pathways in cancer cells. Additionally, methyl gallate has been found to inhibit the growth of tumor blood vessels, thereby limiting tumor progression.

The use of methyl gallate in nutraceuticals and functional foods is another area of growing interest. Its natural occurrence in edible plants makes it an attractive ingredient for health supplements and fortified products. Consumer demand for natural antioxidants has driven the incorporation of methyl gallate into various dietary supplements aimed at promoting overall health and well-being.

The industrial applications of methyl gallate are equally diverse. Its chemical stability and reactivity make it suitable for use as an intermediate in the synthesis of more complex molecules. Additionally, its antimicrobial properties have led to its incorporation into preservatives for food products, cosmetics, and pharmaceuticals.

The latest research on methyl gallate continues to uncover new possibilities for its application. Advances in drug delivery systems have enabled the development of formulations that enhance the bioavailability and targeted action of this compound. Nanotechnology-based delivery systems, for instance, have shown promise in delivering methyl gallate directly to sites of inflammation or infection.

In conclusion, methyl gallate (CAS no: 99-24-1) is a multifaceted compound with significant potential in both pharmaceuticals and industry. Its natural origin combined with its diverse biological activities positions it as a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, so too will its applications across various sectors.